Cas no 69440-44-4 (Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-[(4-methoxyphenyl)methyl]-, bromide (1:1))

• Product Name: Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-[(4-methoxyphenyl)methyl]-, bromide (1:1)
• CAS No: 69440-44-4
• MF: C₁₆H₁₉BrN₂O₃
• MW: 367.237663507462
• CID: 520243
• PubChem ID: 3052953
• Update Time: 2025-04-19

Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-[(4-methoxyphenyl)methyl]-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,3-[[(dimethylamino)carbonyl]oxy]-1-[(4-methoxyphenyl)methyl]-, bromide (1:1)
• [1-[(4-methoxyphenyl)methyl]pyridin-1-ium-3-yl] N,N-dimethylcarbamate,bromide
• DTXSID80989309
• 69440-44-4
• 3-[(Dimethylcarbamoyl)oxy]-1-[(4-methoxyphenyl)methyl]pyridin-1-ium bromide
• 3-Dimethylcarbamoyloxy-1-(p-methoxybenzyl)pyridinium bromide
• Pyridinium, 3-dimethylcarbamoyloxy-1-(p-methoxybenzyl)-, bromide
• Pyridinium, 3-hydroxy-1-(p-methoxybenzyl)-, bromide, dimethylcarbamate

• Inchi： 1S/C16H19N2O3.BrH/c1-17(2)16(19)21-15-5-4-10-18(12-15)11-13-6-8-14(20-3)9-7-13;/h4-10,12H,11H2,1-3H3;1H/q+1;/p-1
• InChI Key： MQIMOBXDMFTKRN-UHFFFAOYSA-M
• SMILES： [Br-].O(C(N(C)C)=O)C1=CC=C[N+](=C1)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 346.9092
• Monoisotopic Mass: 366.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.6Ų

Experimental Properties

• PSA: 42.65